Cas no 1131614-92-0 (3-Iodo-4-phenethoxybenzoic acid)

• Product Name: 3-Iodo-4-phenethoxybenzoic acid
• CAS No: 1131614-92-0
• MF: C₁₅H₁₃IO₃
• MW: 368.166396856308
• CID: 1030576
• PubChem ID: 44828898
• Update Time: 2025-06-11

3-Iodo-4-phenethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-phenethoxybenzoic acid
• 3-iodo-4-(2-phenylethoxy)benzoic acid
• DB-060452
• A802934
• AKOS015915878
• 3-Iodo-4-phenethoxybenzoicacid
• 1131614-92-0
• DTXSID60660987

• Inchi： 1S/C15H13IO3/c16-13-10-12(15(17)18)6-7-14(13)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,17,18)
• InChI Key： LWAMBKZVXLXOGD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.99094g/mol
• Monoisotopic Mass: 367.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Iodo-4-phenethoxybenzoic acid

Comprehensive Overview of 3-Iodo-4-phenethoxybenzoic Acid (CAS No. 1131614-92-0): Properties, Applications, and Research Insights

3-Iodo-4-phenethoxybenzoic acid (CAS No. 1131614-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This iodinated benzoic acid derivative combines a phenethoxy group with an iodo-substituted aromatic ring, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-Iodo-4-phenethoxybenzoic acid synthesis", "CAS 1131614-92-0 applications", and "iodo-benzoic acid derivatives", reflecting its relevance in drug discovery and material science.

The compound's molecular structure features a carboxylic acid functional group, which enhances its reactivity in coupling reactions, esterifications, and amide formations. This property aligns with current trends in green chemistry and sustainable synthesis, as researchers explore eco-friendly methods to modify such intermediates. Recent publications highlight its role in developing targeted therapeutics, particularly in oncology and inflammation research, where iodo-aromatic compounds are investigated for their bioactivity.

Analytical characterization of 3-Iodo-4-phenethoxybenzoic acid typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry—keywords frequently associated with quality control in pharmaceutical manufacturing. The compound's stability under various pH conditions makes it suitable for prodrug development, a hot topic in drug delivery optimization. Notably, its logP value and solubility profile are critical parameters for researchers investigating structure-activity relationships (SAR) in medicinal chemistry.

In material science, this compound serves as a building block for liquid crystals and organic semiconductors, addressing the growing demand for flexible electronics. Its iodine atom provides heavy-atom effects useful in X-ray crystallography studies, a technique trending in cryo-EM and protein-ligand interaction research. Patent databases reveal its incorporation in photoactive materials, coinciding with increased interest in organic photovoltaics and LED technologies.

Regulatory aspects of CAS 1131614-92-0 comply with standard laboratory safety protocols, with no restricted classifications. Storage recommendations emphasize protection from light due to the iodo-substitution's photosensitivity—a detail often queried in chemical handling forums. The compound's commercial availability through specialty suppliers meets the needs of high-throughput screening laboratories, particularly those focused on fragment-based drug design, a methodology gaining traction in AI-assisted drug discovery platforms.

Emerging studies explore the compound's potential in bioconjugation techniques, especially for antibody-drug conjugates (ADCs)—a rapidly expanding therapeutic category. Its benzoic acid moiety allows straightforward derivatization, aligning with click chemistry approaches popular in chemical biology. These applications position 3-Iodo-4-phenethoxybenzoic acid as a versatile tool in both academic research and industrial R&D settings.